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Introduction

GEM-5 is a modular and extensible open-source full-system simulator widely used in computer
architecture research. Its flexibility allows for the modeling of various hardware components,
including emerging non-volatile memory (NVM) technologies. This document provides detailed
application notes and protocols for modeling NVM in GEM-5 simulations, catering to
researchers and scientists who need to evaluate the impact of these next-generation memories
on system performance and power. We will cover two primary methods: using GEM-5's native
NVM interface and integrating the more detailed NVMain memory simulator.

Modeling NVM with GEM-5's Native NVMInterface

GEM-5 provides a built-in NVMiInterface that allows for the basic modeling of NVM devices.
This interface is suitable for high-level performance analysis and for studies where the detailed
internal behavior of the NVM is not the primary focus. The default NVM_2400_1x64 model is
parameterized to mimic the behavior of Phase-Change Memory (PCM).[1]

Experimental Protocol: Simulating a PCM-based Main
Memory

This protocol outlines the steps to configure and run a GEM-5 simulation with a PCM-based
main memory using the native NVMinterface.
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1.1.1. System Configuration:

The primary modification is in the GEM-5 Python configuration script (e.qg.,
configs/common/FSConfig.py or a custom script). You need to replace the standard DRAM
controller with the NVM controller.

» Locate the memory controller instantiation: In your configuration script, find the line where
the memory controller is created. It typically looks like this:

o Replace with NVMinterface: Change this line to instantiate the NVM_2400_1x64 model:

This will configure the system to use a PCM-like memory with its corresponding timing
parameters.

1.1.2. Running the Simulation:

Execute the GEM-5 simulation from the command line, specifying your configuration script and
a benchmark to run.

1.1.3. Analyzing the Output:

After the simulation completes, the results will be in the m5out/ directory. The primary file for
analysis is stats.txt. Key statistics to examine for NVM performance include:

sim_seconds: Total simulation time.

e system.cpu.numCycles: Total number of CPU cycles.

o system.mem_ctrls.readReqs: Number of read requests to the memory controller.
o system.mem_ctrls.writeReqgs: Number of write requests to the memory controller.
e system.mem_ctrls.avgRdQLatency: Average read queue latency.

» system.mem_ctrls.avgWrQLatency: Average write queue latency.

Data Presentation: NVMInterface Parameters
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The following table summarizes the key timing parameters for the NVM_2400_1x64 model,
which can be found and modified in src/mem/NVMInterface.py. These parameters define the
latency characteristics of the simulated PCM.

Parameter Description Value (ns)

tCL CAS Latency 16.67

Row Address to Column
tRCD 16.67
Address Delay

tRP Row Precharge Time 16.67
tRAS Row Active Time 40
tWR Write Recovery Time 15
tWTR Write to Read Delay 7.5

Advanced NVM Modeling with NVMain

For more detailed and accurate modeling of various NVM technologies like PCM, STT-MRAM,
and ReRAM, integrating the NVMain memory simulator with GEM-5 is the recommended
approach.[2] NVMain provides a rich set of configurable parameters to model the specific
characteristics of different NVMs, including endurance and energy consumption.

Experimental Protocol: Simulating STT-MRAM with
GEM-5 and NVMain

This protocol details the steps to set up a hybrid GEM-5 and NVMain simulation environment to
model an STT-MRAM main memory.

2.1.1. Environment Setup:

e Obtain GEM-5 and NVMain: Clone the GEM-5 and NVMain repositories. It is often
recommended to use a version of GEM-5 that is known to be compatible with the version of
NVMain you are using. The gem5-nvmain-hybrid-simulator repository on GitHub provides a
pre-patched and compatible version.
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» Patch GEM-5 with NVMain: NVMain provides patches to integrate it with GEM-5. Apply the
patch using the patch command in the GEM-5 root directory.

o Compile GEM-5 with NVMain Support: Compile GEM-5 using scons, specifying the path to
the NVMain directory.

2.1.2. Configuration:

* NVMain Configuration File: Create or modify an NVMain configuration file to specify the
parameters for STT-MRAM. An example configuration file might look like this:

2.1.3. Running the Simulation:
Execute the GEM-5 simulation with the appropriate command-line arguments.
2.1.4. Analyzing NVMain Output:

NVMain generates its own statistics, which can be found in the m5out directory, typically in a
file named nvmain.stats. This file contains detailed information about the NVM's behavior,

including:

averagelatency: Average memory access latency.

totalEnergy: Total energy consumed by the NVM.

totalReads and totalWrites: Total number of read and write operations.

Endurance-related statistics, if an endurance model is enabled.

Data Presentation: Comparative NVM Performance

The following table presents a summary of simulated performance and energy characteristics
for DRAM, PCM, and STT-MRAM, compiled from various studies using GEM-5 and NVMain.
These values are indicative and can vary based on the specific model parameters and
workload.
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Memory Read Latency Write Latency Dynamic Read Dynamic Write
Technology (ns) (ns) Energy (pJ/bit) Energy (pJ/bit)
DDR3 15 15 2 2

PCM 50 150 25 10

STT-MRAM 20 30 1 5

Visualization of NVM Modeling in GEM-5
GEM-5 Memory Hierarchy with NVM

This diagram illustrates the logical flow of a memory request from the CPU to an NVM device
within the GEM-5 simulation environment.
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GEM-5 Memory Hierarchy with NVM
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Hybrid Memory Simulation Workflow

This diagram outlines the workflow for setting up and running a hybrid memory simulation in
GEM-5, combining both DRAM and NVM.

1. Configuration

Create NVMain Config File
(for NVM part)

. Compilation

3. Exacution

4. Anplysis

Click to download full resolution via product page

Hybrid Memory Simulation Workflow

Conclusion

Modeling non-volatile memory in GEM-5 is a powerful technique for exploring the architectural
implications of these emerging technologies. For high-level studies, GEM-5's native
NVMinterface provides a straightforward approach. For more in-depth and accurate analysis of
specific NVM types, integrating NVMain is the preferred method. By following the protocols and
utilizing the data presented in this document, researchers can effectively simulate and evaluate
NVM-based systems to drive innovation in computer architecture and related scientific fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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